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Compound of Interest

Compound Name: Cbz-4-fluoro-D-phe

Cat. No.: B1166497 Get Quote

An In-depth Technical Guide to N-α-Carbobenzyloxy-4-fluoro-D-phenylalanine (Cbz-4-fluoro-
D-phe)

This guide provides detailed technical information on the molecular structure, properties, and

synthesis of N-α-Carbobenzyloxy-4-fluoro-D-phenylalanine, a fluorinated derivative of the

amino acid D-phenylalanine. This compound is of interest to researchers in medicinal chemistry

and peptide synthesis due to the unique properties conferred by the fluorine atom, such as

altered electronic characteristics and metabolic stability.

Quantitative Data Summary
The key physicochemical properties of Cbz-4-fluoro-D-phenylalanine and its unprotected

precursor, 4-Fluoro-D-phenylalanine, are summarized below for easy comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1166497?utm_src=pdf-interest
https://www.benchchem.com/product/b1166497?utm_src=pdf-body
https://www.benchchem.com/product/b1166497?utm_src=pdf-body
https://www.benchchem.com/product/b1166497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Cbz-4-fluoro-D-
phenylalanine (Z-Phe(4-F)-
OH)

4-Fluoro-D-phenylalanine
(H-D-Phe(4-F)-OH)

Molecular Formula C17H16FNO4[1] C9H10FNO2[2]

Molecular Weight 317.3 g/mol [1] 183.2 g/mol [2]

Synonyms
N-Benzyloxycarbonyl-4-fluoro-

D-phenylalanine
p-Fluoro-D-phenylalanine[2]

Appearance - Off-white powder[2]

Melting Point - 213 - 215 °C (decomposes)[2]

Storage Conditions - 0 - 8 °C[2]

Molecular Structure
The structure of Cbz-4-fluoro-D-phenylalanine consists of a D-phenylalanine core, which is

substituted with a fluorine atom at the para (4-position) of the phenyl ring. The alpha-amino

group is protected by a carboxybenzyl (Cbz or Z) group.
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Start Materials:
- 4-Fluoro-D-phenylalanine

- Benzyl Chloroformate
- Na₂CO₃ Solution

1. Dissolve Amino Acid
in cooled Na₂CO₃ solution

2. Add Benzyl Chloroformate
(dropwise, < 5°C)

3. React for 2-4 hours
at room temperature

4. Wash with
Diethyl Ether

5. Acidify Aqueous Layer
with HCl to pH 2

6. Extract Product
with Ethyl Acetate

7. Dry & Concentrate
Organic Layers

Final Product:
Cbz-4-fluoro-D-phe
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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